Cas no 40860-26-2 (2-(carbamoylamino)pentanedioic Acid)

2-(carbamoylamino)pentanedioic Acid structure
40860-26-2 structure
Product Name:2-(carbamoylamino)pentanedioic Acid
CAS No:40860-26-2
MF:C6H10N2O5
MW:190.154001712799
CID:843496
PubChem ID:3679006
Update Time:2025-04-19

2-(carbamoylamino)pentanedioic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(AMINOCARBONYL)AMINO]PENTANEDIOIC ACID
    • 2-(carbamoylamino)pentanedioic acid
    • FT-0633437
    • 2-ureidopentanedioicacid
    • SY317362
    • Z57009566
    • SMR000387065
    • MLS001048860
    • UPCMLD00WMAL388:002
    • UPCMLD00WMAL388
    • bmse000376
    • EN300-10368
    • CS-0230393
    • 2-ureidopentanedioic acid
    • DTXSID60859596
    • MFCD00047874
    • Q27159095
    • SCHEMBL910483
    • AB00698054-06
    • DTXSID90394940
    • n-carbamoylglutamate
    • N-Cbm-Glu-OH
    • HMS3604J08
    • HMS2268L10
    • AKOS016881432
    • N-carbamoylglutamic acid
    • NCGC00167549-01
    • CHEBI:86349
    • 40860-26-2
    • CHEMBL1891960
    • AKOS001041915
    • STL455008
    • G76074
    • STL277975
    • DB-041432
    • N-[hydroxy(imino)methyl]glutamic acid
    • 2-(carbamoylamino)pentanedioic Acid
    • Inchi: 1S/C6H10N2O5/c7-6(13)8-3(5(11)12)1-2-4(9)10/h3H,1-2H2,(H,9,10)(H,11,12)(H3,7,8,13)
    • InChI Key: LCQLHJZYVOQKHU-UHFFFAOYSA-N
    • SMILES: OC(C(CCC(=O)O)NC(N)=O)=O

Computed Properties

  • Exact Mass: 190.059
  • Monoisotopic Mass: 190.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _2.4
  • Topological Polar Surface Area: 130A^2

Experimental Properties

  • Density: 1.499
  • Boiling Point: 438.1 °C at 760 mmHg
  • Flash Point: 218.8 °C

2-(carbamoylamino)pentanedioic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B428540-50mg
2-(carbamoylamino)pentanedioic Acid
40860-26-2
50mg
$ 50.00 2022-06-07
TRC
B428540-100mg
2-(carbamoylamino)pentanedioic Acid
40860-26-2
100mg
$ 70.00 2022-06-07
TRC
B428540-500mg
2-(carbamoylamino)pentanedioic Acid
40860-26-2
500mg
$ 250.00 2022-06-07
A2B Chem LLC
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2-[(AMINOCARBONYL)AMINO]PENTANEDIOIC ACID
40860-26-2 90%
50mg
$249.00 2024-04-20
A2B Chem LLC
AF68414-100mg
2-[(AMINOCARBONYL)AMINO]PENTANEDIOIC ACID
40860-26-2 90%
100mg
$273.00 2024-04-20
A2B Chem LLC
AF68414-250mg
2-[(AMINOCARBONYL)AMINO]PENTANEDIOIC ACID
40860-26-2 90%
250mg
$304.00 2024-04-20
A2B Chem LLC
AF68414-500mg
2-[(AMINOCARBONYL)AMINO]PENTANEDIOIC ACID
40860-26-2 90%
500mg
$364.00 2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1301063-50mg
2-(Carbamoylamino)pentanedioic acid
40860-26-2 97%
50mg
¥954 2023-02-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1301063-100mg
2-(Carbamoylamino)pentanedioic acid
40860-26-2 97%
100mg
¥394.00 2024-05-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1301063-250mg
2-(Carbamoylamino)pentanedioic acid
40860-26-2 97%
250mg
¥657.00 2024-05-14

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